Cas no 2305413-70-9 (N-1-(propan-2-yl)-1H-indazol-5-ylprop-2-enamide)

• Product Name: N-1-(propan-2-yl)-1H-indazol-5-ylprop-2-enamide
• CAS No: 2305413-70-9
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5415213
• PubChem ID: 137934751
• Update Time: 2025-05-21

N-1-(propan-2-yl)-1H-indazol-5-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(propan-2-yl)-1H-indazol-5-yl]prop-2-enamide
• N-(1-Propan-2-ylindazol-5-yl)prop-2-enamide
• EN300-26579779
• 2305413-70-9
• Z3488635977
• N-[1-(1-Methylethyl)-1H-indazol-5-yl]-2-propenamide
• N-1-(propan-2-yl)-1H-indazol-5-ylprop-2-enamide

• Inchi： 1S/C13H15N3O/c1-4-13(17)15-11-5-6-12-10(7-11)8-14-16(12)9(2)3/h4-9H,1H2,2-3H3,(H,15,17)
• InChI Key： YGLWAFVIRKCYDE-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)C=NN2C(C)C)(=O)C=C

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.9Ų

Additional information on N-1-(propan-2-yl)-1H-indazol-5-ylprop-2-enamide

Comprehensive Overview of N-1-(propan-2-yl)-1H-indazol-5-ylprop-2-enamide (CAS No. 2305413-70-9)

The compound N-1-(propan-2-yl)-1H-indazol-5-ylprop-2-enamide (CAS No. 2305413-70-9) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This indazole-derived molecule features a unique propenamide side chain, which contributes to its structural versatility and biological activity. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that has revolutionized cancer therapy and autoimmune disease treatment.

One of the most searched questions in the field of pharmaceutical chemistry is: "What are the latest advancements in indazole-based drug development?" This compound addresses this query by showcasing how small-molecule modulators can be optimized for enhanced target selectivity and pharmacokinetic properties. Its propan-2-yl substitution pattern is particularly noteworthy, as it improves metabolic stability—a critical factor in drug design highlighted in recent publications.

From a synthetic chemistry perspective, the prop-2-enamide moiety in CAS 2305413-70-9 enables diverse structure-activity relationship (SAR) studies. This aligns with another trending search term: "How to optimize acrylamide derivatives for reduced toxicity?" The compound's design demonstrates strategic positioning of electron-withdrawing groups to balance reactivity and safety—a hot topic in green chemistry forums.

The 1H-indazol-5-yl core structure shares structural similarities with several FDA-approved drugs, making it a valuable scaffold for fragment-based drug discovery. Recent patent analyses reveal growing interest in such heterocyclic compounds for neurodegenerative diseases, answering another frequently asked question: "Which heterocycles show promise for CNS drug development?"

In pharmacological profiling, N-1-(propan-2-yl)-1H-indazol-5-ylprop-2-enamide exhibits interesting ADME properties, particularly in its blood-brain barrier permeability—a characteristic highly sought after in central nervous system drug candidates. This addresses the popular search phrase: "How to improve brain penetration of small molecule drugs?"

The compound's crystallographic data has become a subject of study in computational chemistry circles, especially regarding its protein-ligand interactions. With the rise of AI-assisted drug design, researchers are examining how this molecule's binding affinity compares to deep learning predictions—a cutting-edge intersection of chemistry and technology.

From a regulatory standpoint, CAS 2305413-70-9 represents the type of novel chemical entity that undergoes rigorous preclinical evaluation. Its development pathway provides insights into addressing common search queries like: "What are the key considerations for IND-enabling studies of new chemical entities?"

In the context of personalized medicine, the compound's molecular docking profiles suggest potential for biomarker-driven therapies. This responds to the growing patient interest in: "How are targeted therapies developed for specific genetic profiles?"

The synthesis of N-1-(propan-2-yl)-1H-indazol-5-ylprop-2-enamide typically involves palladium-catalyzed cross-coupling reactions, reflecting current trends in catalytic chemistry optimization. Laboratory professionals frequently search for: "Best practices for scaling up indazole derivatives synthesis"—a question this compound's manufacturing process helps answer.

As the pharmaceutical industry moves toward continuous manufacturing, the process chemistry of this molecule offers case studies in flow chemistry adaptation. Its thermal stability parameters make it particularly suitable for such applications, addressing another industry hot topic.

In analytical characterization, advanced techniques like LC-MS/MS and NMR spectroscopy are employed to ensure the purity of 2305413-70-9. This speaks to quality control specialists searching for: "Modern analytical methods for novel heterocyclic compound verification."

The compound's intellectual property landscape reflects the competitive nature of indazole-based therapeutics development. Patent attorneys and researchers alike search for: "Recent patent trends in small molecule kinase inhibitors"—a discussion where this chemical entity features prominently.

From a formulation perspective, the physicochemical properties of N-1-(propan-2-yl)-1H-indazol-5-ylprop-2-enamide influence its dosage form development. This connects to formulation scientists' queries about: "Strategies for improving solubility of nitrogen-rich heterocycles."

In conclusion, CAS 2305413-70-9 represents an exciting case study in modern medicinal chemistry, addressing multiple current research priorities from targeted drug delivery to sustainable synthesis. Its continued study promises to answer many remaining questions in rational drug design while providing valuable insights for pharmaceutical development pipelines worldwide.